Cas no 1807029-44-2 (2-Bromo-5-cyano-4-nitrobenzoic acid)

2-Bromo-5-cyano-4-nitrobenzoic acid is a versatile aromatic compound featuring multiple functional groups, including a bromo substituent, cyano group, nitro group, and carboxylic acid moiety. Its structural complexity makes it a valuable intermediate in organic synthesis, particularly for constructing pharmacologically active molecules or agrochemicals. The presence of both electron-withdrawing (nitro, cyano) and reactive (bromo, carboxyl) groups enables selective transformations, such as nucleophilic substitutions or further derivatization. This compound is commonly employed in cross-coupling reactions, heterocycle formation, and as a precursor for fine chemicals. Its high purity and well-defined reactivity profile ensure consistent performance in research and industrial applications.
2-Bromo-5-cyano-4-nitrobenzoic acid structure
1807029-44-2 structure
Product name:2-Bromo-5-cyano-4-nitrobenzoic acid
CAS No:1807029-44-2
MF:C8H3BrN2O4
MW:271.024420976639
MDL:MFCD28736739
CID:4785789

2-Bromo-5-cyano-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-5-cyano-4-nitrobenzoic acid
    • MDL： MFCD28736739
    • Inchi： 1S/C8H3BrN2O4/c9-6-2-7(11(14)15)4(3-10)1-5(6)8(12)13/h1-2H,(H,12,13)
    • InChI Key： GSIZYHHVKUELAU-UHFFFAOYSA-N
    • SMILES： BrC1=CC(=C(C#N)C=C1C(=O)O)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 331
  • Topological Polar Surface Area: 107
  • XLogP3: 1.7

2-Bromo-5-cyano-4-nitrobenzoic acid PricePrice >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A015019494-1g
2-Bromo-5-cyano-4-nitrobenzoic acid
 1807029-44-2 97%
1g
 1,490.00 USD 2021-05-31
Alichem
A015019494-250mg
2-Bromo-5-cyano-4-nitrobenzoic acid
 1807029-44-2 97%
250mg
 480.00 USD 2021-05-31
Alichem
A015019494-500mg
2-Bromo-5-cyano-4-nitrobenzoic acid
 1807029-44-2 97%
500mg
 823.15 USD 2021-05-31
Matrix Scientific
193320-1g
2-Bromo-5-cyano-4-nitrobenzoic acid, 95%
 1807029-44-2 95%
1g
 $4998.00 2023-09-10

2-Bromo-5-cyano-4-nitrobenzoic acid Related Literature

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